Cedrane and Isocedrane Sesquiterpenoids are a class of natural compounds derived from the Cedrus genus, particularly abundant in cedar wood. These sesquiterpenoids exhibit a diverse array of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The chemical structure of Cedrane (Cedrol) features a single ring fused to a five-membered ring, which is characteristic of sesquiterpenoids. Similarly, Isocedrane has a nearly identical structure but with a slight modification in the configuration of one of its chiral centers, leading to unique biological profiles and potential applications in pharmaceuticals. These compounds are often extracted from cedar trees through solvent-based extraction methods followed by chromatographic purification. Due to their distinct structures and activities, Cedrane and Isocedrane have garnered significant interest in natural product chemistry for the development of new drug candidates. Their potential therapeutic uses range from treating respiratory diseases to managing skin conditions, making them valuable resources in both research and clinical settings.